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Compound of Interest

Compound Name: Serdemetan

Cat. No.: B2639068

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical compounds are paramount to ensuring a secure laboratory environment
and minimizing environmental impact. Serdemetan (also known as JNJ-26854165) is a potent,
orally bioavailable small-molecule HDM2 antagonist with antineoplastic activity.[1][2] Due to its
hazardous nature, specifically its oral toxicity and high toxicity to aquatic life with long-lasting
effects, proper disposal procedures are critical.[3] This guide provides detailed, step-by-step
instructions for the safe disposal of Serdemetan, aligning with standard laboratory safety and
chemical handling protocols.

Essential Safety and Handling Information

Before initiating any disposal procedures, it is crucial to be aware of the hazards associated
with Serdemetan and the necessary precautions for its handling.

Hazard Identification:
o Acute Oral Toxicity (Category 4): Harmful if swallowed.[3]

o Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting
effects.[3]

Precautionary Measures:

e Avoid contact with skin and eyes.[3]
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Prevent inhalation of dust or aerosols.[3]

Work in a well-ventilated area, preferably within a chemical fume hood.[3]

Do not eat, drink, or smoke when handling this product.|[3]

Wash hands thoroughly after handling.[3]

Prevent its release into the environment.[3]

Quantitative Data and Chemical Properties

For quick reference, the key quantitative and identifying information for Serdemetan is
summarized in the table below.

Property Value

CAS Number 881202-45-5
Molecular Formula C21H20Na4
Molecular Weight 328.41 g/mol

H302 (Harmful if swallowed), H410 (Very toxic

to aquatic life with long lasting effects)

Hazard Statements

] P501 (Dispose of contents/container to an
Precautionary Statement _
approved waste disposal plant)

Data sourced from multiple chemical supplier safety data sheets.[1][3][4][5]

Step-by-Step Disposal Protocol for Serdemetan

The following protocol outlines the necessary steps for the safe collection, storage, and
disposal of Serdemetan waste in a laboratory setting. This procedure is designed to comply
with general hazardous waste regulations. Always consult your institution's specific
environmental health and safety (EHS) guidelines, as they may have additional requirements.
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Experimental Protocol: Segregation and Collection of
Serdemetan Waste

¢ Designate a Specific Waste Container:

o Use a clearly labeled, leak-proof, and chemically compatible container for all Serdemetan
waste.

o The container should be in good condition with a secure screw-top cap.

o For solid waste (e.g., contaminated personal protective equipment (PPE), weighing boats,
centrifuge tubes), use a designated solid waste container.

o For liquid waste (e.g., unused solutions, contaminated solvents), use a designated liquid
waste container.

o Label the Waste Container:
o The label must be securely affixed to the container and include the following information:

The words "Hazardous Waste"

The full chemical name: "Serdemetan (JNJ-26854165)"

The approximate concentration and volume of the waste.

The relevant hazard pictograms (e.g., harmful, hazardous to the aquatic environment).

The date the waste was first added to the container.

The name of the principal investigator or research group.
e Segregate Waste Streams:

o Solid Waste: Collect all disposable materials that have come into direct contact with
Serdemetan, including gloves, pipette tips, and contaminated bench paper, in the
designated solid waste container.
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o Liquid Waste:

» Collect all agueous and organic solutions containing Serdemetan in the designated
liquid waste container.

» Crucially, do not mix incompatible waste streams. Serdemetan is known to be
incompatible with strong acids/alkalis and strong oxidizing/reducing agents.[3] Mixing
these could lead to hazardous reactions.

o Sharps Waste: Needles, syringes, or other sharp objects contaminated with Serdemetan
should be disposed of in a designated sharps container that is puncture-resistant and
leak-proof.

o Storage of Waste:
o Keep the waste container securely closed when not in use.

o Store the waste container in a designated, well-ventilated, and secure area, away from
general laboratory traffic.

o Ensure the storage area is secondary containment to prevent spills from reaching the
environment.

e Arrange for Disposal:

o Once the waste container is full or is no longer needed, arrange for its disposal through
your institution's EHS department or a licensed hazardous waste disposal contractor.

o Follow all institutional procedures for waste pickup, including any necessary paperwork or
online forms.

Logical Workflow for Serdemetan Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Serdemetan waste in a laboratory setting.
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Workflow for the safe disposal of Serdemetan waste.
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Signaling Pathway Context for Safe Handling

Serdemetan is an antagonist of MDM2, which leads to the stabilization and activation of the
p53 tumor suppressor protein.[2][4] This mechanism induces p53-mediated transcription,
culminating in apoptosis in cancer cells.[4] While this is its therapeutic mode of action, it
underscores the compound's potent biological activity. Therefore, minimizing exposure and
preventing environmental release are of utmost importance.

Serdemetan Mechanism of Action

)

binds and
targets for
degradation

Click to download full resolution via product page

Simplified signaling pathway of Serdemetan’s action.
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By adhering to these detailed procedures, laboratory personnel can ensure the safe and
compliant disposal of Serdemetan, thereby protecting themselves, their colleagues, and the
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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